Cas no 50594-37-1 (Benzene, 2-ethoxy-1-nitro-4-[4-(trifluoromethyl)phenoxy]-)

• Product Name: Benzene, 2-ethoxy-1-nitro-4-[4-(trifluoromethyl)phenoxy]-
• CAS No: 50594-37-1
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• CID: 364597
• PubChem ID: 12960211
• Update Time: 2025-04-19

Benzene, 2-ethoxy-1-nitro-4-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethoxy-1-nitro-4-[4-(trifluoromethyl)phenoxy]-
• 2-ethoxy-1-nitro-4-[4-(trifluoromethyl)phenoxy]benzene
• DTXSID80514054
• SCHEMBL10363223
• NZNNBZARHMXARB-UHFFFAOYSA-N
• (3-ethoxy-4-nitrophenoxy)-4-(tri-fluoromethyl) benzene
• 50594-37-1

• Inchi： 1S/C15H12F3NO4/c1-2-22-14-9-12(7-8-13(14)19(20)21)23-11-5-3-10(4-6-11)15(16,17)18/h3-9H,2H2,1H3
• InChI Key： NZNNBZARHMXARB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1=CC=C(C(=C1)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 327.07186
• Monoisotopic Mass: 327.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6